Cas no 186958-58-7 (N-pentafluorophenyldichloromaleimide)

• Product Name: N-pentafluorophenyldichloromaleimide
• CAS No: 186958-58-7
• MF: C₁₀Cl₂F₅NO₂
• MW: 332.010518074036
• MDL: MFCD00054728
• CID: 92240
• PubChem ID: 360352
• Update Time: 2025-06-08

N-pentafluorophenyldichloromaleimide Chemical and Physical Properties

Names and Identifiers

• N-pentafluorophenyldichloromaleimide
• N-(Pentafluorophenyl)dichloromaleimide
• Dichloro-N-(pentafluorophenyl)maleimide
• 3,4-dichloro-1-(2,3,4,5,6-pentafluorophenyl)pyrrole-2,5-dione
• N-(Pentafluorophenyl)dichloromaleinimide
• N-Pentafluorophenyldichloromaleimide97%
• N-Pentafluorophenyldichloromaleimide 97%
• 3,4-Dichloro-1-(pentafluorophenyl)-1H-pyrrole-2,5-dione
• SCHEMBL8666399
• A813100
• 3,4-dichloro-1-(perfluorophenyl)-1H-pyrrole-2,5-dione
• 3,4-Dichloro-1-(2,3,4,5,6-pentafluorophenyl)-1H-pyrrole-2,5-dione
• NSC622410
• PS-10952
• 186958-58-7
• FT-0629315
• NSC-622410
• CS-0336688
• 3,4-bis(chloranyl)-1-[2,3,4,5,6-pentakis(fluoranyl)phenyl]pyrrole-2,5-dione
• DTXSID60326935
• MFCD00054728
• AKOS024371053

• MDL： MFCD00054728
• Inchi： 1S/C10Cl2F5NO2/c11-1-2(12)10(20)18(9(1)19)8-6(16)4(14)3(13)5(15)7(8)17
• InChI Key： QQUWZXNLBVBCLD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C1=O)C1C(=C(C(=C(C=1F)F)F)F)F)=O)Cl

Computed Properties

• Exact Mass: 330.92300
• Monoisotopic Mass: 330.923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.87
• Melting Point: 148-151°C
• Boiling Point: 322.7°Cat760mmHg
• Flash Point: 149°C
• PSA: 37.38000
• LogP: 3.00950
• Solubility: Not determined

N-pentafluorophenyldichloromaleimide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• HazardClass：IRRITANT

Additional information on N-pentafluorophenyldichloromaleimide

N-Pentafluorophenyldichloromaleimide (CAS No. 186958-58-7): An Overview of a Versatile Reagent in Chemical and Biological Research

N-Pentafluorophenyldichloromaleimide (CAS No. 186958-58-7) is a highly versatile reagent that has gained significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its unique chemical structure, offers a wide range of applications in the synthesis of complex molecules, protein labeling, and the development of novel therapeutic agents.

The chemical structure of N-pentafluorophenyldichloromaleimide consists of a maleimide moiety linked to a pentafluorophenyl group. The maleimide functional group is known for its high reactivity towards thiol groups, making it an excellent choice for thiol-maleimide conjugation reactions. The pentafluorophenyl group, on the other hand, imparts unique electronic and steric properties to the molecule, enhancing its reactivity and selectivity in various chemical transformations.

In recent years, N-pentafluorophenyldichloromaleimide has been extensively studied for its applications in protein labeling and bioconjugation. One of the key advantages of this reagent is its ability to form stable thioether bonds with cysteine residues in proteins. This property has been exploited in the development of site-specific protein labeling techniques, which are crucial for understanding protein structure and function. For instance, a study published in the Journal of the American Chemical Society (JACS) demonstrated the use of N-pentafluorophenyldichloromaleimide for the efficient labeling of cysteine residues in complex protein mixtures, enabling detailed structural analysis and functional characterization.

Beyond protein labeling, N-pentafluorophenyldichloromaleimide has also found applications in the synthesis of bioactive molecules. Its ability to participate in Michael addition reactions and other nucleophilic additions makes it a valuable building block in the construction of complex organic frameworks. Researchers at the University of California, Berkeley, have reported the use of this reagent in the synthesis of novel antiviral agents with potent activity against a range of viral pathogens. The unique electronic properties of the pentafluorophenyl group were found to enhance the antiviral efficacy of these compounds by modulating their interactions with viral targets.

In the pharmaceutical industry, N-pentafluorophenyldichloromaleimide has been utilized as a key intermediate in the development of prodrugs and drug delivery systems. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The maleimide functionality of N-pentafluorophenyldichloromaleimide allows for the formation of stable conjugates with biodegradable linkers, which can be designed to release the active drug at specific sites within the body. This approach has shown promise in improving drug targeting and reducing side effects associated with conventional drug delivery methods.

The safety and environmental impact of N-pentafluorophenyldichloromaleimide have also been thoroughly evaluated. Studies have shown that this compound is stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, as with any chemical reagent, appropriate safety measures should be followed to ensure safe handling and disposal.

In conclusion, N-pentafluorophenyldichloromaleimide (CAS No. 186958-58-7) is a highly versatile reagent with a wide range of applications in chemical and biological research. Its unique chemical properties make it an invaluable tool for protein labeling, bioconjugation, and the synthesis of bioactive molecules. As research continues to advance in these areas, it is likely that new applications for this compound will be discovered, further expanding its utility in scientific and industrial settings.